Cas no 1805338-14-0 (Ethyl 5-amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 5-amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805338-14-0
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4854301
• Update Time: 2025-05-19

Ethyl 5-amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-2-16-9(15)5-4(13)3-14-7(6(5)10)8(11)12/h3,8H,2,13H2,1H3
• InChI Key： HUHKAMKBRCDEKZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=1C(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxylate

Research Update on Ethyl 5-amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805338-14-0)

Ethyl 5-amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805338-14-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its applications in the development of novel pharmaceuticals, particularly in the areas of antiviral, anticancer, and anti-inflammatory therapies. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

The compound's structural features, including the difluoromethyl group and the amino and chloro substituents, make it a valuable building block for the construction of more complex molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of Ethyl 5-amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxylate, with particular emphasis on green chemistry approaches to minimize environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that improved the efficiency of its synthesis while reducing waste generation.

In terms of biological activity, preliminary studies have shown that derivatives of Ethyl 5-amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxylate exhibit promising inhibitory effects against specific enzymes involved in viral replication. A recent in vitro study highlighted its potential as a precursor for developing broad-spectrum antiviral agents, with notable activity against RNA viruses. Additionally, its role in modulating inflammatory pathways has been investigated, suggesting potential applications in treating chronic inflammatory diseases.

Further research is ongoing to explore the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives. Early-stage clinical trials are anticipated to begin within the next two years, focusing on its safety and efficacy in human subjects. The versatility of Ethyl 5-amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxylate as a synthetic intermediate, combined with its emerging biological relevance, positions it as a compound of significant interest in drug discovery and development.

In conclusion, Ethyl 5-amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805338-14-0) represents a promising candidate for further investigation in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activities underscore its potential as a key intermediate in the synthesis of next-generation therapeutics. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.